Cas no 2763776-81-2 (Tert-butyl 3-methyl-3-(2-sulfanylethoxy)azetidine-1-carboxylate)

• Product Name: Tert-butyl 3-methyl-3-(2-sulfanylethoxy)azetidine-1-carboxylate
• CAS No: 2763776-81-2
• MF: C₁₁H₂₁NO₃S
• MW: 247.354342222214
• CID: 6785309
• PubChem ID: 165986857
• Update Time: 2025-06-11

Tert-butyl 3-methyl-3-(2-sulfanylethoxy)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2763776-81-2
• tert-butyl 3-methyl-3-(2-sulfanylethoxy)azetidine-1-carboxylate
• EN300-37375545
• Tert-butyl 3-methyl-3-(2-sulfanylethoxy)azetidine-1-carboxylate

• Inchi： 1S/C11H21NO3S/c1-10(2,3)15-9(13)12-7-11(4,8-12)14-5-6-16/h16H,5-8H2,1-4H3
• InChI Key： MYJLYAKSGAVPMW-UHFFFAOYSA-N
• SMILES： SCCOC1(C)CN(C(=O)OC(C)(C)C)C1

Computed Properties

• Exact Mass: 247.12421471g/mol
• Monoisotopic Mass: 247.12421471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 39.8Ų

Additional information on Tert-butyl 3-methyl-3-(2-sulfanylethoxy)azetidine-1-carboxylate

Introduction to Tert-butyl 3-methyl-3-(2-sulfanylethoxy)azetidine-1-carboxylate (CAS No. 2763776-81-2)

Tert-butyl 3-methyl-3-(2-sulfanylethoxy)azetidine-1-carboxylate, identified by the chemical compound code CAS No. 2763776-81-2, is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the azetidine class of heterocyclic structures, which are widely recognized for their diverse biological activities and potential applications in drug development. The presence of a tert-butyl group, a methyl group, and a 2-sulfanylethoxy moiety in its molecular framework endows it with unique chemical properties that make it a valuable intermediate in synthetic chemistry.

The tert-butyl group is a well-known sterically hindered alkyl group that enhances the stability of intermediates in organic reactions, making it particularly useful in protecting groups and as a substituent in complex molecule synthesis. The methyl group, on the other hand, contributes to the compound's lipophilicity and can influence its metabolic pathways once incorporated into larger biomolecules. The 2-sulfanylethoxy part of the molecule introduces a polar sulfonate group, which is known for its ability to interact with biological targets such as enzymes and receptors, thereby modulating biological processes.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds for therapeutic applications. Among these, azetidine derivatives have shown promise due to their structural flexibility and ability to mimic natural bioactive molecules. The specific arrangement of functional groups in Tert-butyl 3-methyl-3-(2-sulfanylethoxy)azetidine-1-carboxylate suggests potential utility in the design of drugs targeting various diseases, including inflammatory disorders and infectious diseases.

One of the most compelling aspects of this compound is its potential role as a building block in the synthesis of more complex pharmacophores. The azetidine ring can be further functionalized or incorporated into larger molecules through various chemical transformations, allowing for the creation of novel drug candidates with tailored biological activities. For instance, researchers have explored the use of azetidine derivatives as scaffolds for developing kinase inhibitors, which are critical in treating cancers and inflammatory diseases.

The sulfanylethoxy moiety in particular has been studied extensively for its interaction with biological targets. Sulfonate groups are known to exhibit strong binding affinities with enzymes and receptors, often leading to potent pharmacological effects. In the context of Tert-butyl 3-methyl-3-(2-sulfanylethoxy)azetidine-1-carboxylate, this group may serve as a key interaction point when designing molecules that need to modulate specific biological pathways.

Recent advancements in computational chemistry have also facilitated the design and optimization of such compounds. Molecular modeling techniques allow researchers to predict the binding modes of Tert-butyl 3-methyl-3-(2-sulfanylethoxy)azetidine-1-carboxylate with target proteins, providing insights into its potential therapeutic efficacy. These computational studies often guide experimental efforts, reducing the time and resources required for drug discovery.

Furthermore, the synthesis of this compound has been refined through modern organic methodologies, ensuring high yields and purity levels necessary for pharmaceutical applications. Techniques such as transition metal-catalyzed reactions and asymmetric synthesis have been employed to introduce specific stereocenters and functional groups with high precision. This level of synthetic control is crucial for producing compounds that exhibit optimal biological activity while minimizing unwanted side effects.

The pharmaceutical industry has shown particular interest in heterocyclic compounds due to their broad spectrum of biological activities. Azetidine derivatives, including Tert-butyl 3-methyl-3-(2-sulfanylethoxy)azetidine-1-carboxylate, have been investigated for their potential roles as antimicrobial agents, anti-inflammatory drugs, and even neuroprotective compounds. The unique combination of functional groups in this molecule makes it a versatile tool for medicinal chemists seeking to develop novel therapeutics.

In conclusion, Tert-butyl 3-methyl-3-(2-sulfanylethoxy)azetidine-1-carboxylate (CAS No. 2763776-81-2) represents a significant advancement in pharmaceutical chemistry. Its structural features offer numerous possibilities for further development into therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development efforts worldwide.